Cas no 21962-45-8 (4-Formyl-3-methoxybenzonitrile)

• Product Name: 4-Formyl-3-methoxybenzonitrile
• CAS No: 21962-45-8
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD07779491
• CID: 250357
• PubChem ID: 16659251
• Update Time: 2025-05-27

4-Formyl-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-3-methoxybenzonitrile
• 2-METHOXY-4-CYANOBENZALDEHYDE
• 4-Cyano-2-methoxybenzaldehyde
• 4-formyl-3-methoxy-benzonitrile
• Benzonitrile,4-formyl-3-methoxy-
• PHARMABRIDGE P-1845
• 4-Cyaon-2-methoxybenzaldehyde
• PubChem17019
• KSC495E8H
• ZXENVSJZOHXCKL-UHFFFAOYSA-N
• CL8346
• FCH833021
• VZ28911
• CM11916
• AS02784
• SY038704
• 4-cyano-2-methoxybenzaldehyde, AldrichCPR
• Finerenone Intermediate
• MFCD07779491
• A4705
• AM20030364
• EC 804-777-4
• AKOS006228725
• DTXSID20586553
• NS00005013
• 21962-45-8
• SCHEMBL1398327
• CS-W018926
• AS-18816
• Z1198174338
• FT-0638169
• EN300-6414075

• MDL： MFCD07779491
• Inchi： 1S/C9H7NO2/c1-12-9-4-7(5-10)2-3-8(9)6-11/h2-4,6H,1H3
• InChI Key： ZXENVSJZOHXCKL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C=CC=1C=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.1

Experimental Properties

• Density: 1.18
• Melting Point: 109-111 ºC
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 138 ºC
• PSA: 50.09000
• LogP: 1.37938

4-Formyl-3-methoxybenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-Formyl-3-methoxybenzonitrile

4-Formyl-3-methoxybenzonitrile (CAS No. 21962-45-8): An Overview of Its Properties, Applications, and Recent Research

4-Formyl-3-methoxybenzonitrile (CAS No. 21962-45-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 3-methoxy-4-formylbenzonitrile, is characterized by its unique functional groups: a formyl group (-CHO) and a nitrile group (-CN), both of which are attached to a benzene ring substituted with a methoxy group (-OCH₃). These functional groups endow the compound with a range of chemical properties and reactivity profiles that make it an important intermediate in various synthetic pathways.

The molecular structure of 4-formyl-3-methoxybenzonitrile is particularly noteworthy. The formyl group imparts electrophilic character, making the compound an excellent substrate for nucleophilic addition reactions. The nitrile group, on the other hand, can undergo various transformations such as hydrolysis to form carboxylic acids, reduction to form primary amines, and nucleophilic substitution to form other nitriles or cyanohydrins. The methoxy group provides electron-donating properties that can influence the reactivity of the adjacent functional groups, making the compound highly reactive in many synthetic transformations.

In the context of medicinal chemistry, 4-formyl-3-methoxybenzonitrile has been explored as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of new drugs targeting various diseases. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of novel antiviral agents. The formyl group can be converted into various functional groups that are crucial for binding to viral enzymes, thereby inhibiting viral replication. Similarly, scientists at the National Institutes of Health (NIH) have reported the use of 4-formyl-3-methoxybenzonitrile in the synthesis of small molecules that exhibit potent anti-inflammatory properties. These molecules are being evaluated for their potential in treating chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

Materials science is another area where 4-formyl-3-methoxybenzonitrile has found applications. The compound's unique combination of functional groups makes it suitable for the preparation of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound to synthesize novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in high-performance coatings, adhesives, and composite materials. Additionally, 4-formyl-3-methoxybenzonitrile has been employed in the development of organic semiconductors for use in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The formyl and nitrile groups contribute to the electronic properties of these materials, enhancing their performance in various electronic applications.

From a synthetic chemistry perspective, 4-formyl-3-methoxybenzonitrile can be prepared through several routes. One common method involves the Vilsmeier-Haack reaction, where an aromatic amine is treated with phosphorus oxychloride and dimethylformamide (DMF) to form an iminium salt intermediate, which is then hydrolyzed to yield the desired aldehyde product. Another approach involves the selective oxidation of 3-methoxybenzaldehyde using an appropriate oxidizing agent such as manganese dioxide (MnO₂) or cerium(IV) ammonium nitrate (CAN). These synthetic methods provide chemists with flexible options for producing 4-formyl-3-methoxybenzonitrile on both laboratory and industrial scales.

The physical properties of 4-formyl-3-methoxybenzonitrile are also important for its handling and application. It is typically a white or pale yellow solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its stability under various conditions is another critical aspect to consider. While it is generally stable under normal storage conditions, exposure to strong acids or bases can lead to decomposition or rearrangement reactions.

In terms of safety and environmental considerations, 4-formyl-3-methoxybenzonitrile should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound. Additionally, it is important to store it in a well-ventilated area away from incompatible substances such as strong oxidizers or reducing agents. Environmental impact assessments have shown that this compound does not pose significant risks when used and disposed of according to standard guidelines.

Recent research trends highlight the growing interest in exploring new applications for 4-formyl-3-methoxybenzonitrile. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a scaffold for designing novel anticancer agents. The researchers found that derivatives of 4-formyl-3-methoxybenzonitrile exhibited selective cytotoxicity against several cancer cell lines while showing minimal toxicity towards normal cells. This finding opens up new avenues for developing targeted cancer therapies with improved efficacy and reduced side effects.

In conclusion, 4-formyl-3-methoxybenzonitrile (CAS No. 21962-45-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable intermediate in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.